Cas no 5617-32-3 (Heptaethylene glycol)

• Product Name: Heptaethylene glycol
• CAS No: 5617-32-3
• MF: C₁₄H₃₀O₈
• MW: 326.383205890656
• MDL: MFCD00002876
• CID: 369736
• PubChem ID: 87571392
• Update Time: 2025-04-19

Heptaethylene glycol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18-Hexaoxaicosane-1,20-diol
• 2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 3,6,9,12,15,18-Hexaoxaeicosane-1,20-diol
• Polyethyleneglycol
• Heptaethylene glycol
• HO-PEG7-OH
• XPJRQAIZZQMSCM-UHFFFAOYSA-N
• HEPTAETHYLENE GLYCOL, PEG330
• P33
• heptaethyleneglycol
• 2-{2-[2-(2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethoxy}ethan-1-o l
• C14H30O8
• Polyethylene glycol 350
• Epitope ID:161055
• ZBR3T82M2V
• HY-141231
• 3,6,9,12,15,18-Hexaoxaicosane-1,20-diol #
• J-511382
• Q27120576
• 1,4,8,11-TETRAAZACYCLOTETRADECANE, TETRAHYDROCHLORIDE
• A870001
• 5617-32-3
• AKOS015839804
• FT-0740524
• MFCD00002876
• H1045
• EINECS 227-040-3
• HEPTAETHYLENE GLYCOL; PEG330
• SY045925
• EN300-7399957
• DB03394
• BP-22860
• 3,6,9,12,15,18-Hexaoxaeicosane-1,20-diol;HO-PEG7-OH
• NS00010523
• CS-0115002
• CHEBI:44748
• PEG7
• DS-7472
• DTXSID10204698
• OH-PEG7-OH
• SCHEMBL147226
• 124346-03-8
• AMY4468
• BCP29445
• s10699
• 3,6,9,12,15,18-Hexaoxaeicosane-1,20-diol;
• DA-64110
• NONOXYNOL-9_met099

• MDL： MFCD00002876
• Inchi： 1S/C14H30O8/c15-1-3-17-5-7-19-9-11-21-13-14-22-12-10-20-8-6-18-4-2-16/h15-16H,1-14H2
• InChI Key： XPJRQAIZZQMSCM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO)CCOCCOCCOCCO

Computed Properties

• Exact Mass: 326.19400
• Monoisotopic Mass: 326.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2
• Topological Polar Surface Area: 95.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 244°C/0.6mmHg(lit.)
• Flash Point: 216.9°C
• Refractive Index: 1.4653 (589.3 nm 20 ºC)
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 95.84000
• LogP: -0.92940
• Solubility: Not determined

Heptaethylene glycol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives